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Compound of Interest

Compound Name: NBQX disodium

Cat. No.: B1143491 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides immediate, essential safety and

logistical information for the use of NBQX disodium, a selective and competitive AMPA/kainate

receptor antagonist. Adherence to these protocols is critical for minimizing risk and ensuring a

safe laboratory environment.

Hazard Identification
NBQX disodium salt is classified with the following hazards:

Skin Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.[1][2]

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[3]

Hazardous to the Aquatic Environment, Acute (Category 1): Very toxic to aquatic life.[3]

Hazardous to the Aquatic Environment, Chronic (Category 1): Very toxic to aquatic life with

long lasting effects.[3]
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Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

NBQX disodium. It is crucial to always wear the appropriate PPE to prevent exposure.[4]

Protection Type Equipment Specification/Notes

Eye/Face Protection
Safety glasses with side-

shields or goggles

Ensure a snug fit to prevent

dust from entering the eyes.[1]

[5]

Face shield

Recommended when there is

a risk of splashing or

significant dust generation.[1]

Hand Protection Impervious gloves

The specific glove material and

thickness should be chosen

based on the task and

potential for exposure.

Regularly inspect gloves for

tears or holes before use.[6]

Respiratory Protection
Dust mask (type N95, US) or

equivalent

Required when handling the

powder outside of a ventilated

enclosure or when dust

generation is likely.[5] A

cartridge change-out schedule

should be part of the

respiratory protection program.

[4]

Body Protection
Laboratory coat, long-sleeved

clothing

Wear suitable protective

clothing to prevent skin

contact.[6]

Experimental Workflow for Safe Handling
The following diagram outlines the procedural steps for the safe handling of NBQX disodium,

from preparation to disposal.
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- Dispose according to regulations
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Caption: Procedural workflow for the safe handling of NBQX disodium.

Detailed Handling and Disposal Procedures
1. Preparation and Planning:

Before handling, thoroughly review the Safety Data Sheet (SDS).

Ensure that a plan for the disposal of waste has been formulated before beginning any work.

[7]

Assemble all necessary PPE as outlined in the table above.

Locate the nearest eyewash station and safety shower before starting work.[6]

2. Handling the Compound:

Use NBQX disodium in a well-ventilated area, such as a chemical fume hood, especially

when handling the solid form to minimize inhalation of dust.[1][2]

Avoid generating dust during weighing and transfer.[1]

Wash hands thoroughly after handling the compound.[1]

Do not eat, drink, or smoke in the laboratory area where the compound is being handled.[3]

3. First Aid Measures:

If on skin: Immediately wash with plenty of soap and water.[1][2] Remove contaminated

clothing.[3]
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If in eyes: Rinse cautiously with water for several minutes.[1] Remove contact lenses if

present and easy to do. Continue rinsing.[1][6] Seek medical attention from an

ophthalmologist.[1]

If inhaled: Move the person to fresh air and keep them comfortable for breathing.[1][2] If you

feel unwell, call a poison center or doctor.[1]

If swallowed: Rinse mouth with water.[3] Call a poison center or doctor if you feel unwell.[3]

4. Spill and Cleanup:

In case of a spill, evacuate the area.[1]

Avoid generating dust.[1]

For dry spills, carefully collect the material and place it into a suitable container for disposal.

[1]

Clean the affected area thoroughly.

Prevent the product from entering drains as it is very toxic to aquatic life.[1][3]

5. Disposal Plan:

All waste, including the compound itself and any contaminated materials (e.g., gloves,

weighing paper, pipette tips), must be collected in a designated, properly labeled, and sealed

container for hazardous waste.

Dispose of the contents and container in accordance with local, state, and federal

regulations at an approved waste disposal plant.[3] Land disposal is the least desirable

method.[7]

Do not dispose of NBQX disodium down the sanitary sewer.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

